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Compound of Interest

Compound Name: 5-Aminosalicylic Acid

Cat. No.: B1676304 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate safety, operational, and

disposal procedures for 5-Aminosalicylic Acid (5-ASA), also known as Mesalamine.

Chemical Identifier:

Name: 5-Aminosalicylic Acid (5-ASA)

Synonyms: Mesalamine, 5-Amino-2-hydroxybenzoic acid

CAS Number: 89-57-6

Hazard Identification and Personal Protective
Equipment (PPE)
5-Aminosalicylic Acid is considered a hazardous substance. It can cause skin, eye, and

respiratory irritation, may lead to an allergic skin reaction, and is harmful if swallowed.[1][2]

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3] A face shield

should be used in conjunction

with goggles where there is a

significant risk of splashing.

To protect eyes from dust

particles and chemical

splashes which can cause

serious irritation.[1][2]

Skin

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[4] Wear

impervious and flame-retardant

laboratory coats or clothing to

prevent skin exposure.[1][3]

Prevents direct skin contact,

which can cause irritation and

allergic reactions.[1][2]

Respiratory

Use in a well-ventilated area. If

dust is generated or exposure

limits may be exceeded, a full-

face respirator with an

appropriate particulate filter is

necessary.[3][5]

To avoid inhalation of airborne

particles that may cause

respiratory tract irritation.[1][2]

Operational and Handling Protocols
Proper handling and storage are critical to maintaining the stability of 5-Aminosalicylic Acid
and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] Confirm that the work area is well-ventilated.

Personal Protection: Don all required PPE as outlined in the table above.

Dispensing: Avoid creating dust when handling the solid form.[1] Use weighing paper or a

contained system for transfers.
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Work Practice: Avoid all personal contact, including inhalation and ingestion.[5][6] Do not eat,

drink, or smoke in the handling area.[5]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[1] Contaminated work clothing should not be allowed out of the

workplace and should be laundered separately before reuse.[1][5]

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Protect from direct sunlight and moisture.[1][3]

Store under an inert atmosphere.[1]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and metals.[1][3]

Spill and Disposal Management
Immediate and appropriate response to spills and proper disposal of waste are essential to

prevent environmental contamination and personal exposure.

Chemical Spill Response Workflow:

Spill Detected Assess Spill Size
(Minor vs. Major)

Alert Personnel in Area
& Emergency RespondersMajor

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor

Evacuate Area
(If Necessary)

Contain Spill
Prevent entry into drains

Dry Cleanup:
Sweep or vacuum solids.

Avoid generating dust.
Solid Spill

Wet Cleanup:
Absorb with inert material.

Shovel into container.

Liquid Spill

Place waste in a
sealed, labeled container

Decontaminate Area
with water

Dispose of waste via
approved channels

Click to download full resolution via product page

Caption: Workflow for responding to a 5-Aminosalicylic Acid spill.
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Disposal Plan:

Waste material must be disposed of in accordance with federal, state, and local

environmental control regulations.[1][2]

Do not dispose of with household garbage or allow it to enter the sewage system.[2]

Dispose of the contents and the container at an approved waste disposal facility.[1]

First Aid Measures
In case of exposure, follow these immediate first aid protocols:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek

medical advice.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms of respiratory

irritation occur, seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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